Cas no 1643-69-2 (Benzenesulfonic acid, 3-(trifluoromethyl)-)

Benzenesulfonic acid, 3-(trifluoromethyl)- structure
1643-69-2 structure
Product Name:Benzenesulfonic acid, 3-(trifluoromethyl)-
CAS No:1643-69-2
MF:C7H5F3O3S
MW:226.173011541367
CID:1344737
PubChem ID:14173365
Update Time:2025-04-20

Benzenesulfonic acid, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 3-(trifluoromethyl)-
    • 3-(trifluoromethyl)benzenesulfonic acid
    • SCHEMBL1894783
    • LVMOKIQHDKDNBI-UHFFFAOYSA-N
    • DTXSID40556930
    • starbld0019402
    • 1643-69-2
    • 3-(Trifluoromethyl)benzene-1-sulfonic acid
    • Q27449781
    • Inchi: 1S/C7H5F3O3S/c8-7(9,10)5-2-1-3-6(4-5)14(11,12)13/h1-4H,(H,11,12,13)
    • InChI Key: LVMOKIQHDKDNBI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 225.99115
  • Monoisotopic Mass: 225.99114968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 54.37
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